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Prazobind-d8 Prazobind-d8
Brand Name: Vulcanchem
CAS No.: 1189701-23-2
VCID: VC0028098
InChI: InChI=1S/C23H27N5O3/c1-30-19-12-17-18(13-20(19)31-2)25-23(26-21(17)24)28-9-7-27(8-10-28)22(29)16-11-14-3-5-15(16)6-4-14/h3,5,11-15H,4,6-10H2,1-2H3,(H2,24,25,26)/i7D2,8D2,9D2,10D2
SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC5CCC4C=C5)N)OC
Molecular Formula: C23H27N5O3
Molecular Weight: 429.55

Prazobind-d8

CAS No.: 1189701-23-2

Reference Standards

VCID: VC0028098

Molecular Formula: C23H27N5O3

Molecular Weight: 429.55

Prazobind-d8 - 1189701-23-2

CAS No. 1189701-23-2
Product Name Prazobind-d8
Molecular Formula C23H27N5O3
Molecular Weight 429.55
IUPAC Name [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]-(2-bicyclo[2.2.2]octa-2,5-dienyl)methanone
Standard InChI InChI=1S/C23H27N5O3/c1-30-19-12-17-18(13-20(19)31-2)25-23(26-21(17)24)28-9-7-27(8-10-28)22(29)16-11-14-3-5-15(16)6-4-14/h3,5,11-15H,4,6-10H2,1-2H3,(H2,24,25,26)/i7D2,8D2,9D2,10D2
Standard InChIKey MXXRJJCMLRPJOF-UFBJYANTSA-N
SMILES COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC5CCC4C=C5)N)OC
Synonyms 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-bicyclo[2.2.2]octa-2,5-dienyl-carbonyl)-(piperazine-d8); SZL-49-d8;
PubChem Compound 46782777
Last Modified Nov 11 2021
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